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Compound of Interest

Compound Name: C25H19CIN40O4S

Cat. No.: B12189681

To provide a comprehensive overview of the application of the molecule with the chemical
formula C25H19CIN404S in the context of specific disease model research, a thorough search
of scientific databases and patent literature was conducted. However, this extensive search did
not yield any specific, publicly available information, research articles, or patents associated
with this particular chemical formula.

This suggests several possibilities:
o The chemical formula may be inaccurate.

e The compound may be a very new or proprietary substance with research that has not yet
been published in the public domain.

o The molecule might be more commonly identified by a specific name, code, or CAS number
that is not directly correlated with its chemical formula in the searched databases.

Without a positive identification of the compound, it is not possible to provide the detailed
Application Notes and Protocols as requested. This includes summarizing quantitative data,
detailing experimental methodologies, and creating diagrams of signaling pathways or
experimental workflows.

Path Forward
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To enable the creation of the requested detailed guide, further clarification on the identity of the
compound is necessary. The following information would be crucial for proceeding:

Common or trade name of the compound.

Chemical structure or a structural identifier such as a SMILES string or InChl key.

CAS (Chemical Abstracts Service) Registry Number.

Any known protein targets or biological pathways it is associated with.

The specific disease model(s) of interest.

Once the compound can be unequivocally identified, a comprehensive search for relevant
literature can be re-initiated to gather the necessary data to fulfill the request for detailed
Application Notes and Protocols. This would involve a systematic approach to:

Identify and collate all relevant research papers and patents.

Extract and tabulate all quantitative data, such as IC50, EC50, and in vivo efficacy data.

Synthesize and detail the experimental protocols used in the identified studies.

Visualize the reported mechanisms of action and experimental designs through diagrams.

We are committed to providing accurate and detailed scientific information. We look forward to
receiving the necessary details to proceed with your request.

 To cite this document: BenchChem. [In-depth Application and Protocol Guide for
C25H19CIN404S in Disease Model Research]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12189681#c25h19cln404s-use-in-specific-
disease-model-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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